Cas no 2172498-16-5 (1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol)
1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1642683
- 1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol
- 2172498-16-5
- 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol
-
- Inchi: 1S/C12H21NO2/c14-9-11(12(15)4-1-5-12)8-13-6-2-10(11)3-7-13/h10,14-15H,1-9H2
- InChI Key: SZWBXDKMGAWFOT-UHFFFAOYSA-N
- SMILES: OC1(CCC1)C1(CO)CN2CCC1CC2
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.7Ų
1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1642683-0.05g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 0.05g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-0.1g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 0.1g |
$1119.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-0.25g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 0.25g |
$1170.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-0.5g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 0.5g |
$1221.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-1.0g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 1.0g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-2.5g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 2.5g |
$2492.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-5.0g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 5.0g |
$3687.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-10.0g |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 10.0g |
$5467.0 | 2023-07-10 | ||
| Enamine | EN300-1642683-50mg |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1642683-100mg |
1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]cyclobutan-1-ol |
2172498-16-5 | 100mg |
$1119.0 | 2023-09-22 |
1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol
Introduction to 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol (CAS No. 2172498-16-5)
1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol, with the CAS number 2172498-16-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and hydroxymethyl functional group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol is particularly intriguing due to its combination of a nitrogen-containing bicyclic ring and a cyclobutanol moiety. The presence of the hydroxymethyl group adds further complexity and potential for diverse interactions with biological targets. This structural diversity is crucial for understanding the compound's pharmacological properties and its potential as a lead molecule in drug discovery.
Recent studies have focused on the synthesis and characterization of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the bicyclic core, followed by selective functionalization to introduce the hydroxymethyl group. These synthetic methods not only enhance the yield and purity of the final product but also provide valuable insights into the reactivity and stability of the compound.
In terms of biological activity, 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways, including those related to inflammation, neurodegeneration, and cancer. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme associated with neuroinflammatory processes, suggesting its potential as a therapeutic agent for neurodegenerative diseases.
The pharmacokinetic properties of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-ylcyclobutan-1-ol. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.
In addition to its therapeutic applications, 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-y\-lcyclobutan\-1\-ol has also been explored for its use in diagnostic imaging and other biomedical applications. Its unique structural features make it an attractive candidate for developing novel imaging agents that can provide detailed insights into disease progression and treatment efficacy.
The future outlook for 1\-3\-(hydroxymethy\-l)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\-dro\-xy\-meth\-yl)\-\(hy\)-azabicyclo[[[[[[[[[(CAS No.
No formatting errors were found in your text.
2172498-16-5 (1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-ylcyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)